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Compound of Interest

Compound Name: Choline-D6 chloride

Cat. No.: B12410421 Get Quote

Executive Summary
Choline-D6 chloride (N,N-dimethyl-d6-choline chloride) represents a critical class of stable

isotope-labeled standards used in the quantitative analysis of cholinergic pathways. Unlike

generic internal standards, the specific deuteration of the N-methyl groups provides a distinct

mass shift (+6 Da) that eliminates isobaric interference while maintaining chromatographic

fidelity identical to endogenous choline. This guide details the physicochemical properties,

mechanistic advantages in LC-MS/MS workflows, and rigorous handling protocols required to

maintain isotopic integrity during metabolomic profiling of biological matrices.

Physicochemical Profile
Choline-D6 chloride is a quaternary ammonium salt characterized by high polarity and

significant hygroscopicity. Its utility in research stems from the precise substitution of six

hydrogen atoms with deuterium on the quaternary amine headgroup.

Table 1: Chemical Specifications of Choline-D6 Chloride
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Property Specification Notes

Chemical Name

Choline-1,1,2,2-d4 chloride (or

N,N-dimethyl-d6 depending on

labeling)

Note: Standard "Choline-D6"

often refers to the N,N-

dimethyl-d6 isotopologue.[1][2]

[3][4]

Chemical Formula
Deuterium enrichment >99

atom % D

Molecular Weight ~145.66 g/mol
+6.04 Da shift vs. native

Choline (139.62 g/mol )

Appearance
White hygroscopic crystalline

solid
Deliquescent in moist air

Solubility
Water (>650 g/L), Ethanol,

Methanol

Insoluble in non-polar solvents

(Ether, Benzene)

pKa N/A (Quaternary Ammonium)
Permanently charged across

all pH ranges

CAS Number Varies by isotopologue

Generic Parent: 67-48-1;

Consult CoA for specific

isotope CAS

Storage -20°C, Desiccated
Critical to prevent hydrolysis or

clumping

Critical Note on Isotopic Purity: Commercial "Choline-D6" usually implies labeling at the

dimethyl amine moiety (

). Researchers must verify the certificate of analysis (CoA) to distinguish it from

Choline-D9 (trimethyl-d9) or Choline-D4 (ethane-d4), as these variations affect the

MRM (Multiple Reaction Monitoring) transitions in mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10195734/
https://www.medchemexpress.com/choline-d9-chloride.html
https://www.researchgate.net/publication/233875442_Validation_of_an_LC-MSMS_method_for_the_quantification_of_choline-related_compounds_and_phospholipids_in_foods_and_tissues
https://pubmed.ncbi.nlm.nih.gov/23217321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Role in Mass Spectrometry
The primary application of Choline-D6 is as a Stable Isotope Labeled Internal Standard (SIL-IS)

in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Isotope Effect and Co-Elution
In HILIC (Hydrophilic Interaction Liquid Chromatography) modes, Choline-D6 exhibits a

retention time nearly identical to endogenous choline. This co-elution is vital for:

Matrix Effect Compensation: The isotope experiences the exact same ionization suppression

or enhancement from the biological matrix as the analyte.

Carrier Effect: High concentrations of the SIL-IS can block active sites on glassware or the

column, improving the recovery of trace-level endogenous choline.

Mass Shift and Signal Deconvolution
The +6 Da mass shift moves the precursor ion (

) from m/z 104 (native) to m/z 110 (D6). This shift is sufficient to avoid "cross-talk" from
naturally occurring C13 isotopes of the native analyte, ensuring high signal-to-noise ratios even
at the Lower Limit of Quantitation (LLOQ).

Visualization: Structural Isotope Labeling
The following diagram illustrates the specific deuteration sites typically found in Choline-D6

(Dimethyl-d6 labeling).
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Figure 1: Structural schematic of N,N-dimethyl-d6-choline chloride, highlighting the two

deuterated methyl groups responsible for the +6 Da mass shift.

Experimental Protocol: LC-MS/MS Quantification
This protocol outlines a validated workflow for quantifying choline in plasma or tissue using

Choline-D6 as the internal standard.

Stock Solution Preparation
Weighing: Rapidly weigh 10 mg of Choline-D6 chloride into a tared glass vial. Note:

Perform in a glove box or low-humidity environment due to hygroscopicity.

Dissolution: Dissolve in 10 mL of 50:50 Methanol:Water (v/v) to create a 1 mg/mL primary

stock.

Storage: Aliquot into amber glass vials and store at -20°C. Stable for 6 months.

Sample Extraction (Protein Precipitation)
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Aliquot: Transfer 50 µL of plasma/homogenate to a centrifuge tube.

Spike: Add 10 µL of Choline-D6 working solution (e.g., 5 µM).

Precipitate: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

Vortex/Centrifuge: Vortex for 30s, then centrifuge at 12,000 x g for 10 min at 4°C.

Supernatant: Transfer supernatant to an LC vial for injection.

LC-MS/MS Parameters (HILIC Mode)
Column: Silica-based HILIC or Amide column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: 90% B to 50% B over 5 minutes.

Detection (MRM):

Native Choline:[2]m/z 104.1 → 60.1 (Quantifier)

Choline-D6:m/z 110.1 → 66.1 (Quantifier)

Visualization: Analytical Workflow
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Figure 2: Step-by-step analytical workflow for Choline quantification using Choline-D6 isotope

dilution.

Handling, Stability, and Safety
Hygroscopic Management
Choline chloride salts are extremely hygroscopic. Exposure to ambient air for even minutes can

result in the absorption of significant water mass, altering the effective concentration of

prepared standards.

Protocol: Always equilibrate the vial to room temperature before opening to prevent

condensation. Weigh rapidly or use a dry box.

Chemical Stability[5][6]
Solution Stability: Choline-D6 is stable in aqueous acidic solution (0.1% Formic Acid) for up

to 24 hours in an autosampler (4°C).

Long-term: Solid material is stable for >2 years if stored desiccated at -20°C.

Incompatibility: Avoid strong alkaline conditions (pH > 10), which can lead to Hofmann

elimination or degradation of the quaternary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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